molecular formula C17H12N2NaO9S2+ B1497773 Chromazone Red A CAS No. 5850-58-8

Chromazone Red A

Cat. No.: B1497773
CAS No.: 5850-58-8
M. Wt: 475.4 g/mol
InChI Key: OPNKLROVOROGDY-UHFFFAOYSA-N
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Description

Chromazone Red A (CAS 25317-06-0) is a thermochromic azo dye with the chemical formula C₁₇H₁₂N₂O₉S₂ and a molecular weight of 452.42 g/mol . It is commercially available as a microencapsulated free-flowing powder designed for non-aqueous adhesive systems and plastic applications, such as inks (flexographic, UV, screen, gravure) and composites . The compound exhibits reversible color changes upon heating: it transitions from colored to colorless (or lighter) within specific temperature ranges. Standard activation temperatures are 15°C, 31°C, and 47°C, with customizable ranges from -10°C to +69°C .

Properties

CAS No.

5850-58-8

Molecular Formula

C17H12N2NaO9S2+

Molecular Weight

475.4 g/mol

IUPAC Name

sodium;3-[(4-formylphenyl)diazenyl]-4,5-dihydroxynaphthalene-2,7-disulfonic acid

InChI

InChI=1S/C17H12N2O9S2.Na/c20-8-9-1-3-11(4-2-9)18-19-16-14(30(26,27)28)6-10-5-12(29(23,24)25)7-13(21)15(10)17(16)22;/h1-8,21-22H,(H,23,24,25)(H,26,27,28);/q;+1

InChI Key

OPNKLROVOROGDY-UHFFFAOYSA-N

SMILES

C1=CC(=CC=C1C=O)N=NC2=C(C3=C(C=C(C=C3C=C2S(=O)(=O)O)S(=O)(=O)O)O)O.[Na+]

Canonical SMILES

C1=CC(=CC=C1C=O)N=NC2=C(C3=C(C=C(C=C3C=C2S(=O)(=O)O)S(=O)(=O)O)O)O.[Na+]

Other CAS No.

5850-58-8

Origin of Product

United States

Comparison with Similar Compounds

Research Findings and Limitations

Advantages of this compound

  • Precision : Narrow activation range (±4°C) enables targeted applications in temperature-sensitive packaging .
  • Versatility : Compatible with epoxy resins and EVA matrices for composite materials .

Limitations

  • Sensitivity: Degrades under prolonged UV exposure or ethanol contact, necessitating formulation adjustments .
  • Data Gaps: Limited peer-reviewed studies on its environmental impact or long-term stability in aqueous systems .

Future Research Directions

  • Investigate encapsulation methods to reduce solvent sensitivity .
  • Compare toxicity profiles with other azo dyes to ensure regulatory compliance .

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